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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the microscopic techniques and experimental
protocols for the unequivocal identification of carnallite (KMgCls-6H20), a deliquescent
evaporite mineral. Accurate identification is crucial in various research and industrial
applications, including geological studies, materials science, and pharmaceutical process
control where it may occur as a byproduct. This document outlines the key crystallographic and
optical properties of carnallite, detailed sample preparation methods suitable for its water-
soluble nature, and specific microchemical tests for the confirmation of its constituent elements.

Crystallographic and Optical Properties

Carnallite crystallizes in the orthorhombic system, although a metastable monoclinic form has
also been reported.[1] Its optical properties are key to its identification under a petrographic
microscope.

1.1 Summary of Optical Properties
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Property

Description

Value(s)

Crystal System

Orthorhombic[2][3][4]

Metastable Form

Monoclinic[1]

Usually massive to fibrous;

Habit rare pseudohexagonal tabular -
crystals.[2][5]
Colorless to white, also yellow,
reddish, or blue. Often

Color ] ] ] -
colorless in transmitted light.[2]
[31[5][6]

Luster Greasy[3][6] -

Cleavage None observed[2][3] -

Fracture Conchoidal[2][6] -

Hardness (Mohs)

2.5[2][3](5]

Specific Gravity

~1.602 g/cm3[2][3][5]

Optical Class

Biaxial (+)[2][6][]

Refractive Indices

na = 1.465 - 1.467

np=1.474-1.476

ny = 1.494 - 1.496[2][3][6][7]

Birefringence (d)

0.027 - 0.029

2V Angle

Measured: 70°; Calculated:
66°[2][3][6]

1.2 Microscopic Observations

Under plane-polarized light, carnallite appears as colorless grains with low relief. A notable
characteristic is the occasional presence of reddish inclusions of hematite (Fe=03), which can
impart a reddish hue to the mineral.[2][5][6]
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Under cross-polarized light, carnallite exhibits first to second-order interference colors,
consistent with its moderate birefringence. Due to its orthorhombic nature, it will show inclined
extinction. Polysynthetic twinning can sometimes be developed by pressure.[6]

Experimental Protocols

Given carnallite's deliquescent nature, meaning it readily absorbs moisture from the air and
dissolves, specialized sample preparation techniques are imperative.[2][5]

2.1 Sample Preparation: Grain Mount

A grain mount is the recommended method for the microscopic examination of carnallite as it
avoids the extensive use of liquids inherent in thin sectioning.

Methodology:

o Sample Comminution: Carefully crush a small, representative sample of the suspected
carnallite into fragments. Aim for grains between 0.1 and 0.5 mm for optimal viewing.

e Mounting Medium: Use a non-aqueous mounting medium such as Canada Balsam or a
suitable epoxy resin.

o Slide Preparation: Place a small drop of the mounting medium on a clean glass microscope
slide.

e Grain Transfer: Using a fine-tipped needle or tweezers, transfer a small number of carnallite
grains into the mounting medium. Disperse the grains to avoid clumping.

o Coverslip Application: Gently lower a coverslip over the mounting medium, taking care to
avoid trapping air bubbles.

e Curing: Allow the mounting medium to cure completely in a desiccator to protect the
carnallite from atmospheric moisture.

Workflow for Grain Mount Preparation of Carnallite

fine grains Place Drop of Non-Aqueous rep r mounting ed grains OM Mo . :
Crush Carnallite Sample Mounting Medium on Slide Transfer Grains to Medium Apply Coverslip Cure in Desiccator
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Workflow for Grain Mount Preparation of Carnallite

2.2 Microchemical Analysis

Microchemical tests provide definitive confirmation of the elemental composition of carnallite.
These tests are performed on a microscope slide and involve observing the formation of
characteristic crystalline precipitates.

Test for Magnesium (Mg?*)

This test relies on the formation of ammonium magnesium phosphate, which precipitates as
distinctive crystals.

Reagents:

e Dilute Hydrochloric Acid (HCI)

e Sodium Phosphate (NazHPOa4) solution
o Ammonium Hydroxide (NH4OH) solution

Methodology:

Place a small grain of the sample on a clean microscope slide.
e Add a small drop of dilute HCI to dissolve the grain. Gentle warming may be necessary.
e Add a drop of sodium phosphate solution to the dissolved sample.

e Introduce a drop of ammonium hydroxide solution adjacent to the mixture and allow the two
drops to slowly merge.

» Observe the formation of a white, crystalline precipitate under the microscope. Ammonium
magnesium phosphate typically forms as dendritic, feathery, or X-shaped crystals.
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Microchemical Test for Magnesium in Carnallite

Observe Precipitate

Dissolve Carnallite Grain Prepare for reaction > Add drop of Induce precipitation > Add drop of
(Dendritic/Feathery Crystals)

in dilute HCI on slide Sodium Phosphate solution Ammonium Hydroxide

Click to download full resolution via product page

Microchemical Test for Magnesium in Carnallite

Test for Potassium (K*)

The presence of potassium can be confirmed by the formation of a yellow precipitate of
potassium cobaltinitrite.

Reagents:

e Dilute Acetic Acid (CHsCOOH)

e Sodium Cobaltinitrite (NasCo(NO2z)s) solution

Methodology:

e Dissolve a small grain of the sample in a drop of dilute acetic acid on a microscope slide.
e Add a drop of sodium cobaltinitrite solution to the dissolved sample.

» Observe the formation of a fine, yellow, crystalline precipitate. Potassium cobaltinitrite
typically forms as small, isotropic, cubic crystals, which may appear as tiny squares or
hexagons under the microscope.

Microchemical Test for Potassium in Carnallite

Dissolve Carnallite Grain Prepare for reaction > Add drop of Confirm K* presence Observe Precipitate
in dilute Acetic Acid on slide Sodium Coballtinitrite solution (Yellow Cubic Crystals)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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